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Compound of Interest

Compound Name:
6-Chloro-5-methylpyridine-2-

carbonitrile

Cat. No.: B1456811 Get Quote

Comprehensive Safety & Handling Guide: 6-Chloro-
5-methylpyridine-2-carbonitrile
As a Senior Application Scientist, my priority is to empower you, my fellow researchers, to work

safely and effectively. This guide moves beyond a simple checklist to provide a deep,

procedural understanding of how to handle 6-Chloro-5-methylpyridine-2-carbonitrile (CAS

No. 875293-89-3). Our goal is not just to prevent accidents but to build a culture of intrinsic

safety through understanding the "why" behind each protocol. This compound is a valuable

building block, but its handling requires meticulous attention to detail due to its specific hazard

profile.

Hazard Analysis: Understanding the Risk Profile
6-Chloro-5-methylpyridine-2-carbonitrile is a solid substance that presents multiple health

hazards upon exposure. Authoritative safety data sheets (SDS) classify it with the following key

hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

The causality is clear: the chemical structure of this pyridine derivative allows it to react with

biological tissues, leading to irritation and toxicity. The nitrile group and chlorinated ring are

reactive moieties that demand respect and a proactive safety posture. Inhalation of the solid as

a dust or fume, direct contact with skin or eyes, and accidental ingestion are the primary routes

of exposure we must eliminate.

Core Directive: Personal Protective Equipment (PPE)
Your first line of defense is a combination of engineering controls and appropriate PPE. All work

with 6-Chloro-5-methylpyridine-2-carbonitrile should be performed within a certified

chemical fume hood to minimize inhalation exposure.[2][3] The following table summarizes the

mandatory PPE.
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Protection Area Required PPE Rationale & Specifications

Eye & Face
Chemical Splash Goggles &

Face Shield

Goggles are mandatory at all

times. The H319 classification

("Causes serious eye

irritation") means any contact

could lead to significant injury.

[1][4] Goggles must provide a

full seal around the eyes. A

face shield must be worn over

goggles during procedures

with a high risk of splashing,

such as transferring large

quantities or working with the

material under pressure.[5]

Skin & Body
Flame-Resistant (FR) Lab

Coat & Chemical Apron

A fully buttoned, flame-

resistant lab coat is the

minimum requirement. For

handling quantities greater

than a few grams or during

solution-based work, a

chemical-resistant apron

should be worn over the lab

coat to provide an additional

barrier against spills.

Hands Nitrile Gloves (Double-gloving

recommended)

Due to the H315 classification

("Causes skin irritation"),

robust glove selection is

critical. While specific

breakthrough data for this

compound is not widely

available, nitrile gloves offer

good splash protection for

pyridine derivatives.[2][3] For

prolonged handling or

immersion, consider heavier-

duty gloves like butyl rubber
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and always consult the

manufacturer's compatibility

chart.[6] Double-gloving is a

best practice to protect against

tears and to allow for safe

removal of the outer,

contaminated glove.

Respiratory
NIOSH-approved Respirator

(as needed)

All weighing and handling of

the solid powder must occur in

a fume hood to prevent dust

inhalation, which can cause

respiratory irritation (H335).[4]

If work must be performed

outside of a hood where dust

generation is possible, a

NIOSH-approved N95

respirator is required at a

minimum. Ensure you are

medically cleared and fit-tested

for respirator use.[6]

Procedural Guidance: Donning and Doffing PPE
The sequence of putting on and taking off PPE is as critical as the equipment itself. A flawed

procedure can lead to self-contamination.

Inspect All PPE: Before you begin, visually inspect every item for damage, degradation, or

contamination.

Don Lab Coat: Ensure it is fully buttoned.

Don Inner Gloves: Put on the first pair of nitrile gloves.

Don Chemical Splash Goggles: Fit them securely to your face.

Don Face Shield: If required by your risk assessment.
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Don Outer Gloves: Pull the second pair of gloves on, ensuring the cuffs go over the sleeves

of your lab coat.

This sequence is designed to move from most contaminated to least contaminated.

Inspect Outer Gloves: Check for any visible contamination.

Remove Outer Gloves: Using a gloved hand, peel the first glove off from the cuff, turning it

inside out. Ball the removed glove into the palm of the still-gloved hand. Slide a finger from

the clean hand under the cuff of the remaining glove and peel it off, encapsulating the first

glove. Dispose of them immediately in the designated hazardous waste container.[7]

Remove Face Shield: Handle by the headband, avoiding touching the front surface.

Remove Lab Coat: Unbutton and remove by rolling it away from your body, keeping the

contaminated exterior folded inward.

Remove Goggles: Handle by the strap.

Remove Inner Gloves: Perform the same removal technique as with the outer gloves.

Wash Hands: Immediately and thoroughly wash your hands with soap and water for at least

20 seconds.[8]

The following workflow illustrates the critical donning and doffing sequences.

PPE Donning Sequence

PPE Doffing Sequence (to prevent contamination)

1. Don Lab Coat 2. Don Goggles 3. Don Face Shield (if needed) 4. Don Gloves (over cuff)

1. Remove Outer Gloves 2. Remove Face Shield 3. Remove Lab Coat 4. Remove Goggles 5. Remove Inner Gloves 6. WASH HANDS
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Fig 1. Sequential workflow for donning and doffing PPE.

Operational and Disposal Plans
Store 6-Chloro-5-methylpyridine-2-carbonitrile in a tightly sealed container in a cool, dry,

and well-ventilated area.[8] It should be stored away from incompatible materials such as

strong oxidizing agents.[9] The storage location should be clearly labeled and secured.

Minor Spill (Solid):

Ensure appropriate PPE is worn, including respiratory protection.

Cordon off the area to prevent others from entering.

Gently sweep or scoop the solid material into a labeled, sealable hazardous waste container.

Avoid generating dust.[7][8]

Wipe the spill area with a suitable solvent (consult your institution's safety office) and paper

towels, placing all cleaning materials into the waste container.

Decontaminate any tools used.

Major Spill:

Evacuate the immediate area.

Alert others and activate your facility's emergency response team or call emergency

services.[1]

Prevent entry into the contaminated area.

Provide the responding team with the Safety Data Sheet.

All waste, including the chemical itself and any contaminated materials (gloves, paper towels,

etc.), must be disposed of as hazardous waste.[7]

Collect all waste in a clearly labeled, sealed, and compatible container.[6]
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The container label should include the chemical name: "6-Chloro-5-methylpyridine-2-
carbonitrile" and appropriate hazard warnings.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not

discharge into sewers or waterways.[7][8]

Emergency Response Plan: Exposure
Immediate and correct first aid is vital. Eyewash stations and safety showers must be

accessible and tested regularly.[10]

Skin Contact: Immediately proceed to the nearest safety shower and wash the affected area

with copious amounts of soap and water for at least 15 minutes while removing

contaminated clothing.[2][11] Seek medical attention.[8]

Eye Contact: Immediately flush the eyes with water at an eyewash station for at least 15

minutes, holding the eyelids open to ensure complete irrigation.[8][12] Remove contact

lenses if present and easy to do.[4] Seek immediate medical attention.[8]

Inhalation: Move the affected person to fresh air immediately.[4] If breathing is difficult or

stops, provide artificial respiration. Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting.[8] Rinse the mouth thoroughly with water.[4] Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[8]

The following decision tree outlines the immediate actions required upon accidental exposure.
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EXPOSURE OCCURS

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing

Proceed to Safety Shower

Flush with Soap & Water for 15 min

Proceed to Eyewash Station

Hold Eyelids Open

Flush with Water for 15 min

Move to Fresh Air

Provide Artificial Respiration if Needed

DO NOT Induce Vomiting

Rinse Mouth with Water

SEEK IMMEDIATE
MEDICAL ATTENTION

Click to download full resolution via product page

Fig 2. Decision-making workflow for emergency exposure response.

By integrating this expert-level knowledge of procedural safety into your daily laboratory

operations, you build a foundation of trust in your ability to handle complex reagents safely and

effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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